N-(4-chlorophenyl)-2-{[5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[(5-pyridin-3-yl-1H-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C15H12ClN5OS/c16-11-3-5-12(6-4-11)18-13(22)9-23-15-19-14(20-21-15)10-2-1-7-17-8-10/h1-8H,9H2,(H,18,22)(H,19,20,21)
• InChI Key: MIUWBRNYJCOGQK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=NC(=NN2)SCC(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C15H12ClN5OS
• Molecular Weight: 345.8 g/mol
• Solubility: 32 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(4-chlorophenyl)-2-{[5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide, commonly known as CT1, is a chemical compound that has gained significant attention in the scientific community due to its potential use as a therapeutic agent. CT1 belongs to the class of 1,2,4-triazole derivatives, which have been extensively studied for their pharmacological properties such as antifungal, antiviral, anticancer, and anti-inflammatory activities.

Mechanism of Action

The mechanism of action of CT1 is not fully understood. However, studies have suggested that CT1 exerts its antifungal activity by inhibiting the biosynthesis of ergosterol, a key component of fungal cell membranes. CT1 has also been shown to inhibit the activity of HIV reverse transcriptase, an enzyme essential for the replication of the virus. The anticancer activity of CT1 is thought to be mediated by inducing apoptosis, inhibiting cell proliferation, and suppressing tumor angiogenesis.
Biochemical and Physiological Effects:
CT1 has been shown to have low toxicity in vitro and in vivo. In animal studies, CT1 did not exhibit any significant toxicity at therapeutic doses. CT1 has also been shown to have good bioavailability and pharmacokinetic properties. CT1 has been shown to accumulate in the liver and kidneys, indicating that these organs may be involved in the metabolism and excretion of CT1.

Advantages and Limitations for Lab Experiments

CT1 has several advantages for lab experiments. CT1 is easy to synthesize with a high yield and purity. CT1 has good solubility in organic solvents, which makes it easy to use in various assays. CT1 has low toxicity and good bioavailability, which makes it suitable for in vivo studies. However, one limitation of CT1 is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for the study of CT1. One direction is to investigate the mechanism of action of CT1 in more detail. This will help to identify potential targets for drug development. Another direction is to study the efficacy of CT1 in animal models of fungal infections, viral infections, and cancer. This will help to determine the potential use of CT1 as a therapeutic agent. Finally, future studies could focus on the optimization of the synthesis of CT1 to improve its yield and purity.

Synthesis Methods

The synthesis of CT1 involves a multi-step reaction starting from 4-chlorobenzoic acid and 3-pyridinecarboxaldehyde. The key intermediate, 5-(3-pyridinyl)-4H-1,2,4-triazole-3-thiol, is obtained by reacting thiosemicarbazide with 3-pyridinecarboxaldehyde. The final product, CT1, is obtained by reacting 5-(3-pyridinyl)-4H-1,2,4-triazole-3-thiol with 4-chlorobenzoyl chloride in the presence of a base. The synthesis of CT1 has been optimized to yield a high purity product with good yield.

Scientific Research Applications

CT1 has been studied for its potential use as a therapeutic agent for various diseases. Studies have shown that CT1 exhibits potent antifungal activity against several pathogenic fungi such as Candida albicans, Aspergillus fumigatus, and Cryptococcus neoformans. CT1 has also been shown to have antiviral activity against human immunodeficiency virus (HIV) and herpes simplex virus (HSV). In addition, CT1 has been studied for its anticancer activity against various cancer cell lines.